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Compound of Interest

Compound Name: L-Valinol

Cat. No.: B057449 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the use of L-Valinol, focusing on personal protective equipment (PPE), operational

procedures, and disposal plans to ensure a secure laboratory environment.

L-Valinol is a combustible liquid and an irritant that can cause skin, eye, and respiratory tract

irritation.[1][2][3] Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling L-Valinol:
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Tight-sealing safety goggles or

a face shield are necessary to

protect against splashes.[2][4]

Hand Protection Chemical-Resistant Gloves
Wear appropriate protective

gloves to prevent skin contact.

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure. A full suit and boots

are recommended for spill

response.

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded,

if irritation is experienced, or in

case of a large spill.

Health and Safety Information
Understanding the potential hazards and first aid measures is critical for safe handling.
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Hazard Classification Description First Aid Measures

Inhalation

May be harmful if inhaled and

can cause respiratory tract

irritation.

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a physician.

Skin Contact

Causes skin irritation. May be

harmful if absorbed through

the skin.

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Get medical

attention if irritation persists.

Eye Contact Causes serious eye irritation.

Rinse cautiously with water for

at least 15 minutes, including

under the eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek medical advice if

irritation persists.

Ingestion May be harmful if swallowed.

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Consult a

physician.

Physical and Chemical Properties
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Property Value

Appearance
Colorless to light yellow oil or white to light

brown solid.

Flash Point 85 °C (185 °F) - closed cup

Density 0.926 g/mL at 25 °C

Boiling Point 81 °C / 8 mmHg

Melting Point 30 - 34 °C

Safe Handling and Disposal Workflow
The following diagram outlines the procedural steps for the safe handling of L-Valinol, from

preparation to disposal.
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Preparation

Handling & Storage

Spill & EmergencyDisposal

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Keep away from heat, sparks, and open flames

Begin Handling

Store in a tightly closed container in a cool, dry place

Avoid breathing vapors and contact with skin and eyes

Small Spill: Absorb with inert material

In case of spill

Collect waste in a suitable, closed container

After use

Large Spill: Use a shovel to place in a waste container

Provide immediate first aid as needed

Re-evaluate safety procedures

Dispose of in accordance with federal, state, and local regulations

Do not empty into drains

Click to download full resolution via product page

Safe handling workflow for L-Valinol.
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Operational and Disposal Plans
Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to keep airborne levels

below recommended exposure limits.

Keep the container tightly closed when not in use.

Avoid contact with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep away from heat, sparks, and open flames. Some sources recommend refrigeration.

Opened containers must be carefully resealed and kept upright to prevent leakage.

Spill Response:

For small spills, use an inert absorbent material to clean up the spill and place it in a suitable

container for disposal.

For large spills, use a shovel to transfer the material into a convenient waste disposal

container.

Ensure adequate ventilation and wear appropriate PPE during cleanup.

Disposal:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Do not dispose of waste down the drain. Contaminated packaging should also be disposed

of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b057449?utm_src=pdf-custom-synthesis
https://www.peptide.com/custdocs/MSDS%20DBV101%20Boc-Valinol.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1130014&productDescription=L-%28%2B%29-VALINOL+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC399230050&productDescription=N-BOC-L-VALINOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9319657_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9319657_EN.htm
https://www.benchchem.com/product/b057449#personal-protective-equipment-for-handling-l-valinol
https://www.benchchem.com/product/b057449#personal-protective-equipment-for-handling-l-valinol
https://www.benchchem.com/product/b057449#personal-protective-equipment-for-handling-l-valinol
https://www.benchchem.com/product/b057449#personal-protective-equipment-for-handling-l-valinol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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